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NVP-ADW742: Mechanism & Selectivity Profile
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Compound Focus: Nvp-adw742

CAS No.: 475488-23-4

Cat. No.: S548342

NVP-ADW?742 is an orally active, selective inhibitor of the Insulin-like Growth Factor-1 Receptor (IGF-1R)
tyrosine kinase. Its primary mechanism is the inhibition of IGF-1R autophosphorylation, which blocks

activation of the downstream PI3K-Akt signaling pathway, a key survival mechanism in many cancer cells

[1][2] [3].

The table below summarizes its potency and selectivity based on cellular autophosphorylation assays:

Target ICs0 (UM) Selectivity (vs. IGF-1R)
IGF-1R 0.17[1][2][4] -

Insulin Receptor (InsR) 2.8 1] [2] >16-fold less potent [1] [4] [5]
c-Kit, HER2, PDGFR, VEGFR-2, Bcr-Abl >5 uM [1] [2] Minimal to no inhibitory activity

Quantitative Data & Experimental Protocols

In Vitro Antiproliferative Activity

NVP-ADW?742 significantly inhibits serum-stimulated proliferation in various human tumor cell lines. The

following table summarizes its activity in a panel of cancer cell lines:
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ICso /
Cell Line Cancer Type Assay Readout 50_ .
Activity
H526 Small Cell Lung Cancer (SCLC) Growth Inhibition 0.1-0.4puM
[3]
Multiple Myeloma (MM) Hematologic Malignancy Cell Survival (MTT) 0.1-0.5uM
cell lines [1]
Panel of SCLC lines Small Cell Lung Cancer Growth Inhibition (in 0.1 - 0.5 uM
(Group 1) serum) [3]
Panel of SCLC lines Small Cell Lung Cancer (with Growth Inhibition (in 4 -7 uM [3]
(Group 2) SCF/Kit autocrine loop) serum)

e Key Findings: The antiproliferative effects are dose-dependent and cannot be overcome by co-
culture with bone marrow stromal cells (BMSCs). It is also active against multi-drug resistant cell lines
[1].

e Synergistic Effects: NVP-ADW742 sensitizes cancer cells to other agents. It shows synergistic
effects with STI571 (a Kit inhibitor) in SCLC cells with active SCF/Kit autocrine loops, and with
doxorubicin, TRAIL/Apo2L, or PS-341 in multiple myeloma and prostate cancer cells [1] [3].

Detailed In Vitro Protocol: Cellular Kinase Activity Assay [1]

This protocol measures the inhibition of IGF-1R autophosphorylation in cells.

¢ Cell Culture: Seed NWT-21 cells in 96-well plates and grow to 70-80% confluency.
e Serum Starvation: Starve cells for 24 hours in medium with 0.5% FCS.
e Compound Treatment: Incubate cells with increasing concentrations of NVP-ADW?742 for 90
minutes.
¢ Receptor Stimulation: Stimulate cells with 10 ng/mL IGF-I for 10 minutes at 37°C.
¢ Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer at 4°C.
e Capture ELISA:
o Transfer lysates to ELISA plates pre-coated with IGF-1R capture antibodies.

(e]

Incubate with an alkaline phosphatase (AP)-labeled anti-phosphotyrosine antibody (PY20(AP))
overnight at 4°C.

After washing, incubate with a luminescent AP substrate.

Measure luminescence using a scintillation counter.

[e]

[e]
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In Vivo Efficacy [1] [2]

e Animal Model: Male SCID/NOD mice with diffuse skeletal lesions of luciferase-expressing MM-1S
multiple myeloma cells.

¢ Dosage and Administration:
o Intraperitoneal (IP): 10 mg/kg, twice daily.
o Oral Gavage: 50 mg/kg, twice daily.
¢ Key Results: Both administration routes significantly suppressed tumor growth, prolonged survival,
and enhanced the antitumor effect of cytotoxic chemotherapy.

IGF-1R Signaling Pathway & Inhibitor Mechanism

The following diagram illustrates the IGF-1R signaling pathway and the mechanism by which NVP-
ADW742 induces its antitumor effects.
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The diagram shows that NVP-ADW742 acts by directly inhibiting IGF-1R activation. This blockade
prevents the downstream PI3K-Akt signaling, leading to reduced cell survival, increased apoptosis, and
decreased VEGF production. A key therapeutic effect is the compound's ability to sensitize tumor cells to

other anticancer agents [1].

Key Research Applications & Conclusions

¢ Research Applications: NVP-ADW?742 is a valuable tool for studying IGF-1R-driven oncogenesis.
Its selectivity makes it suitable for delineating the specific roles of IGF-1R signaling in cancer biology,

separate from InsR [3].
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e Therapeutic Implications: The evidence supports targeting IGF-1R as a strategy in cancers
dependent on this pathway, like multiple myeloma and a subset of SCLC. The synergistic effect with
other drugs highlights the potential of NVP-ADW742 in combination therapy regimens [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [NVP-ADW742: Mechanism & Selectivity Profile]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548342#nvp-adw742-ic50-

value]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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